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Compound of Interest

Compound Name: Amberlite LA-2

Cat. No.: B1174152

An In-depth Technical Guide to Amberlite LA-2: Chemical Structure and Synthesis

Introduction

Amberlite LA-2 is a widely utilized liquid anion exchanger developed by Rohm and Haas. It
has found extensive application in various separation and purification processes across the
chemical and pharmaceutical industries. Its primary function is in solvent extraction, where it
acts as a carrier for the selective removal of anionic species from aqueous solutions.[1] Notable
applications include the extraction of carboxylic acids such as penicillin G and glutaric acid from
fermentation broths, and the recovery of metal complexes from hydrometallurgical process
streams.[1][2]

Despite its widespread use, the precise chemical structure of Amberlite LA-2 is proprietary
and not publicly disclosed in detail. Consequently, its molecular formula and weight are often
listed as unspecified in chemical databases.[3][4][5] Literature and supplier information present
two main descriptions of its chemical nature. The most common description in the context of its
use in solvent extraction is that of a water-insoluble secondary amine.[2] Another description
characterizes it as a strongly basic, gel-type anion exchange resin with a cross-linked
polystyrene matrix and quaternary ammonium functionality.[3] This guide will explore both
potential structures and provide a generalized approach to its synthesis based on established
chemical principles for long-chain amines.

Chemical Structure and Properties

The dual descriptions of Amberlite LA-2 suggest it may be a product line with different
formulations or that the term is used for a liquid amine mixture that can also be impregnated
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into a solid resin support. For the purposes of this guide, we will consider both possibilities.

Proposed Structures

Secondary Amine Structure:

The most frequently cited identity for Amberlite LA-2 in extraction literature is a high-
molecular-weight secondary amine, specifically N-lauryl-N-trialkylmethylamine. The lauryl
group provides the necessary hydrophobicity for its function in organic solvents, while the
secondary amine group provides the site for reversible anion exchange. The exact composition
of the trialkylmethyl group is not specified, indicating it is likely a complex, branched alkyl chain.

Proposed Secondary Amine Structure of Amberlite LA-2

Trialkylmethyl Group
(Highly Branched)

Lauryl Group
(C12H25)

Click to download full resolution via product page
Caption: Proposed structure of Amberlite LA-2 as a secondary amine.
Anion Exchange Resin Structure:

Alternatively, Amberlite LA-2 has been described as a gel-type strong anion exchange resin.
[3] This structure would consist of a cross-linked polystyrene backbone functionalized with
quaternary ammonium groups. This solid resin form is distinct from the liquid amine used in
solvent extraction but could be relevant in other applications like water treatment.
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Proposed Anion Exchange Resin Structure of Amberlite LA-2

Functionalized with | Quaternary Ammonium Group
- (-CH2-N+(R)3 Cl-)

Cross-linked Polystyrene Backbone

Click to download full resolution via product page

Caption: Proposed structure of Amberlite LA-2 as an anion exchange resin.

Physical and Chemical Properties

The quantitative data available for Amberlite LA-2 is limited and sometimes inconsistent,
which is common for commercial chemical products that are not single, pure compounds.

Property Value Source(s)
CAS Number 11128-96-4 [3][4][5]
Appearance Pale yellow liquid [1]

Density 0.83 g/cm3or 1.3 +£0.1 g/cm3 [1103114]
Solubility in Water Insoluble [6]
Molecular Formula Unspecified [31[4]
Molecular Weight 0 (Unspecified) [3B1141[5]

Synthesis of Amberlite LA-2

The manufacturing process for Amberlite LA-2 is proprietary. However, a representative
synthesis for a long-chain secondary amine, such as N-lauryl-N-trialkylmethylamine, can be
proposed based on established organic chemistry principles. A plausible route would involve
the reductive amination of a long-chain ketone with a primary amine or the alkylation of a
primary amine.

Representative Synthesis: Reductive Amination
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A general and effective method for preparing secondary amines is the reaction of a primary
amine with a ketone followed by reduction. In this hypothetical synthesis, a trialkylmethyl
primary amine would react with a C12 ketone (e.g., 2-dodecanone) under reductive conditions.
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Caption: Generalized workflow for the synthesis of a long-chain secondary amine.
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Experimental Protocol (Hypothetical)

This protocol describes a general procedure for the synthesis of a long-chain secondary amine

via reductive amination.

Materials:

Trialkylmethylamine (1.0 eq)

2-Dodecanone (1.0 eq)

Sodium borohydride (NaBHa4) (1.5 eq)

Methanol (solvent)

Diethyl ether (extraction solvent)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, magnetic stirrer, condenser, dropping funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,
dissolve the trialkylmethylamine (1.0 eq) and 2-dodecanone (1.0 eq) in methanol.

Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation
of the imine intermediate.

Reduction: Cool the flask in an ice bath. Slowly add sodium borohydride (1.5 eq) portion-
wise to the stirred solution. Control the rate of addition to manage the exothermic reaction
and hydrogen gas evolution.

Reaction Completion: After the addition is complete, remove the ice bath and allow the
reaction to stir at room temperature overnight.

Workup:
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[e]

Carefully quench the reaction by slowly adding water to decompose any excess NaBHa.

o

Reduce the volume of methanol using a rotary evaporator.

[¢]

Add diethyl ether to the residue and transfer the mixture to a separatory funnel.

[e]

Wash the organic layer sequentially with water and saturated NaHCOs solution.

[e]

Dry the organic layer over anhydrous MgSOea, filter, and concentrate under reduced
pressure to yield the crude product.

 Purification: Purify the crude secondary amine by vacuum distillation to obtain the final
product.

Key Experimental Application: Reactive Extraction
of Carboxylic Acids

Amberlite LA-2 is highly effective for the reactive extraction of carboxylic acids from aqueous
solutions, such as fermentation broths. The secondary amine group reacts with the carboxylic
acid to form an ion pair, which is soluble in the organic phase.

Mechanism of Extraction

The extraction process involves an acid-base reaction at the interface of the aqueous and
organic phases. The amine (B) reacts with the carboxylic acid (HA) to form an amine-acid
complex (ion pair) that is then extracted into the organic phase.
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Caption: Signaling pathway for the reactive extraction of a carboxylic acid.

Experimental Protocol: Extraction of Glutaric Acid

This protocol is based on methodologies described for the extraction of dicarboxylic acids using
Amberlite LA-2.[2]

Materials:

Aqueous phase: Solution of glutaric acid in water (e.g., 0.84 mol-kg=1).[2]

Organic phase: Amberlite LA-2 dissolved in a suitable diluent (e.g., 1-octanol).

Erlenmeyer flasks, constant temperature water bath shaker, separatory funnels.

Titration equipment or HPLC for analysis.

Procedure:
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e Phase Preparation:

o Prepare the aqueous feed solution by dissolving a known amount of glutaric acid in
deionized water.

o Prepare the organic extractant solution by dissolving the desired concentration of
Amberlite LA-2 in the chosen organic diluent.

o Extraction:

o Place equal volumes (e.g., 30 mL) of the aqueous and organic phases into an Erlenmeyer
flask.[2]

o Place the flask in a constant temperature water bath shaker (e.g., at 298 K) and agitate at
a constant speed (e.g., 140 rpm) for a set duration (e.g., 6 hours) to ensure equilibrium is
reached.[2]

e Phase Separation:

o After shaking, transfer the mixture to a separatory funnel and allow the phases to separate
for a sufficient time (e.g., 2 hours) at the same temperature.[2]

e Analysis:
o Carefully separate the aqueous (raffinate) and organic (extract) phases.

o Determine the concentration of glutaric acid remaining in the aqueous phase using a
suitable analytical method, such as titration with a standardized NaOH solution or HPLC.

o The concentration of the acid in the organic phase can be calculated by mass balance.

Conclusion

Amberlite LA-2 is a versatile and effective liquid anion exchanger, primarily functioning as a
high-molecular-weight secondary amine in solvent extraction applications. While its exact
chemical structure is proprietary, its operational principles are well-understood within the
framework of amine-based reactive extraction. The lack of a specific, public synthesis protocol
necessitates the use of generalized synthetic routes for long-chain secondary amines to
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understand its production. The provided protocols for a representative synthesis and a key
experimental application offer a foundational understanding for researchers and drug
development professionals working with this class of reagents. The conflicting descriptions of
its structure as either a liquid amine or a solid resin highlight the importance of verifying the
specific product formulation for any given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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